Cas no 22528-94-5 ((3aS,6aR)-2,2-dimethyl-tetrahydro-2H-furo2,3-d1,3dioxol-6-one)

• Product Name: (3aS,6aR)-2,2-dimethyl-tetrahydro-2H-furo2,3-d1,3dioxol-6-one
• CAS No: 22528-94-5
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 3914640
• Update Time: 2025-10-22

(3aS,6aR)-2,2-dimethyl-tetrahydro-2H-furo2,3-d1,3dioxol-6-one Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-d]-1,3-dioxol-6(5H)-one, dihydro-2,2-dimethyl-, (3aS-cis)-
• Furo[2,3-d]-1,3-dioxol-6(5H)-one, dihydro-2,2-dimethyl-, (3aS-cis)- (9CI)
• (3aS,6aR)-2,2-dimethyl-tetrahydro-2H-furo2,3-d1,3dioxol-6-one

• Inchi： 1S/C7H10O4/c1-7(2)10-5-4(8)3-9-6(5)11-7/h5-6H,3H2,1-2H3/t5-,6-/m0/s1
• InChI Key： DTQCCMQTJJPRAU-WDSKDSINSA-N
• SMILES： O1[C@@]2([H])C(=O)CO[C@@]2([H])OC1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on (3aS,6aR)-2,2-dimethyl-tetrahydro-2H-furo2,3-d1,3dioxol-6-one

Comprehensive Overview of (3aS,6aR)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-one (CAS No. 22528-94-5)

The compound (3aS,6aR)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-one, with CAS No. 22528-94-5, is a specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. Its unique structural features, including a fused furo[2,3-d][1,3]dioxolane ring system, make it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals often search for this compound under keywords such as "(3aS,6aR)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-one synthesis" or "CAS 22528-94-5 applications", reflecting its relevance in advanced chemical processes.

One of the most intriguing aspects of (3aS,6aR)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-one is its role in asymmetric synthesis. The stereochemistry at the 3a and 6a positions is critical for its utility in producing enantiomerically pure compounds, a hot topic in modern drug development. Searches like "chiral building blocks for pharmaceuticals" or "stereoselective synthesis using CAS 22528-94-5" highlight the growing demand for such precision tools. This compound's ability to act as a scaffold for bioactive molecules aligns with the industry's shift toward targeted therapies and personalized medicine.

In addition to its pharmaceutical applications, CAS No. 22528-94-5 is also explored in material science. Its rigid, oxygen-rich framework makes it a candidate for designing novel polymers or coatings with specific thermal or mechanical properties. Queries such as "high-performance materials from furan derivatives" or "CAS 22528-94-5 in green chemistry" underscore its potential in sustainable innovation. The compound's compatibility with eco-friendly synthesis methods resonates with the global push for greener industrial practices.

Analytical techniques for characterizing (3aS,6aR)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-one are another area of interest. Advanced methods like NMR spectroscopy, HPLC-MS, and X-ray crystallography are frequently employed to confirm its purity and configuration. Researchers often search for "analytical protocols for CAS 22528-94-5" or "spectral data of furodioxolane derivatives", emphasizing the need for reliable quality control in high-stakes applications.

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Looking ahead, the versatility of (3aS,6aR)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-one ensures its continued relevance. Whether in drug discovery, materials engineering, or methodological studies, this compound exemplifies the intersection of innovation and practicality. As interest in tailored chemical solutions and sustainable synthesis grows, CAS No. 22528-94-5 is poised to remain a key player in the evolving landscape of specialty chemicals.